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Compound of Interest

2,2-Difluoro-2-
Compound Name:
(fluorosulfonyl)acetic acid

Cat. No.: B116668

An In-depth Technical Guide to 2,2-Difluoro-2-(fluorosulfonyl)acetic Acid

For researchers, scientists, and professionals in drug development, 2,2-Difluoro-2-
(fluorosulfonyl)acetic acid is a valuable reagent, primarily utilized as a precursor for the
generation of difluorocarbene, a key intermediate in various fluorination reactions. This guide
provides a comprehensive overview of its synonyms, properties, and detailed experimental
protocols for its application.

Synonyms and Identifiers

2,2-Difluoro-2-(fluorosulfonyl)acetic acid is known by several names in chemical literature
and supplier catalogs. A comprehensive list of its synonyms and identifiers is provided below
for easy reference.
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Identifier Type Value
IUPAC Name 2,2-difluoro-2-(fluorosulfonyl)acetic acid[1]
CAS Number 1717-59-5[1][2][3][4]

Molecular Formula

C2HF304S[1][2][3][4]

Molecular Weight 178.09 g/mol [1][4][5][6]

InChi INChI=1S/C2HF304S/c3-
2(4,1(6)7)10(5,8)9/h(H,6,7)[1][5]

InChlKey VYDQUABHDFWIIX-UHFFFAOY SA-N[1][2][5]

SMILES OC(=0)C(F)(F)S(F)(=0)=0[2][5]

Synonyms (Fluorosulfonyl)difluoroacetic acid[3][7]

2-(Fluorosulfonyl)difluoroacetic acid[4][8]

2,2-difluoro-2-fluorosulfonyl acetic acid[2]

2-fluorosulfonyl difluoroacetic acid[2]

2-fluorosulphonyl difluoroacetic acid[2]

difluoro(fluorosulfonyl)acetic acid[2]

fluorosulfonyldifluoroacetic acid[2]

2,2-difluoro-2-fluorosulfonyl acetate[2]

2,2-difluoro-2-fluorosulfonyl-acetic acid[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2,2-Difluoro-2-

(fluorosulfonyl)acetic acid is presented in the table below.
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Property Value Source

Colorless to almost colorless

Appearance o TCI
clear liquid

Boiling Point 153 °C (lit.) [2][5]

Density 1.723 g/mL at 25 °C (lit.) [31[5]

Refractive Index n20/D 1.36 (lit.) [31[5]

_ > 230 °F (> 110 °C) - closed

Flash Point [3]
cup

Vapor Pressure 0.158 mmHg at 25 °C [3]

Spectroscopic Data

Key spectroscopic data for 2,2-Difluoro-2-(fluorosulfonyl)acetic acid are summarized below.

Spectrum Type Data Highlights Source

Mass Spectrometry (GC-MS) Exact Mass: 177.954764 g/mol  [9]

ATR-IR Spectra Available from supplier Sigma-Aldrich

Experimental Protocols

2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a key reagent for generating difluorocarbene.
Detailed experimental protocols for the synthesis of its derivatives and their subsequent use in
organic synthesis are provided below.

Protocol 1: Synthesis of Trimethylsilyl 2-fluorosulfonyi-
2,2-difluoroacetate

This protocol details the synthesis of trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate, a more

versatile difluorocarbene precursor.[1]

Materials:
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid (150 g, 0.84 mol)

Chlorotrimethylsilane (363 g, 3.2 mol)

Ice bath

Nitrogen gas supply

500-mL, round-bottomed, three-necked flask with magnetic stirrer and addition funnel
Procedure:
o Charge the flask with 150 g of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid.

e With a slow nitrogen flow and cooling with an ice bath, add 363 g of chlorotrimethylsilane
dropwise with stirring over a 2-hour period.

 After the addition is complete, allow the mixture to warm to room temperature and stir with
nitrogen bubbling for 24 hours.

« Distill the product mixture to obtain trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.

Yield: 175 g (83%) Boiling Point: 52°C at 15 mm Hg

2,2-Difluoro-2= Reaction Conditions
(fluorosulfonyl)acetic acid, —
Three-necked flask o e Trimethylsilyl 2-fluorosulfonyl-
(ice bath, N2) 1. Add reagents to flask H 2. Stir at 0°C for 2h H 3. Warm to RT, stir for 24h H 4. Distillation 2,2-difluoroacetate

Chlorotrimethylsilane

Click to download full resolution via product page

Synthesis of Trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.

Protocol 2: Difluorocyclopropanation of n-Butyl Acrylate
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This protocol describes the use of trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate as a
difluorocarbene source for the cyclopropanation of an alkene.[1]

Materials:

Toluene (200 mL)

e Sodium fluoride (0.4 g)

e n-Butyl acrylate (20 g, 0.156 mol)

o Trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate (62.5 g, 0.31 mol)
o Celite

e 500-mL, round-bottomed, three-necked flask with magnetic stirrer, condenser, and addition
funnel

Procedure:

o Charge the flask with 200 mL of toluene, 0.4 g of sodium fluoride, and 20 g of n-butyl
acrylate.

o Heat the solution to reflux with slow nitrogen bubbling and stirring for 1 hour.
e Add trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate dropwise.

e Heat the mixture for 8 hours.

e Cool the mixture and filter through a Celite pad.

e Remove toluene by simple distillation at atmospheric pressure.

« Distill the residue at reduced pressure to obtain the product.

Product: n-Butyl 2,2-difluorocyclopropanecarboxylate Yield: 15.4 g (55%) Boiling Point: 99-
101°C at 58 mm Hg
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n-Butyl acrylate

Sodium fluoride Experimental Workflow
Toluene
— y
Reaction Flask 1. Heat reagents to reflux 2. Add difluorocarbene source 3. Heat for 8 hours 4. Cool and filter 5. Distill to purify n-Butyl 2,2-difiuorocyclo-
propanecarboxylate

Trimethylsilyl 2-fluorosulfonyl-
2,2-difluoroacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://orgsyn.org/demo.aspx?prep=v80p0172
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9328325.htm
http://orgsyn.org/demo.aspx?prep=v101p0164
http://orgsyn.org/Content/pdfs/procedures/v101p0164.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/531413
https://pubchem.ncbi.nlm.nih.gov/compound/1717-59-5
https://pubchem.ncbi.nlm.nih.gov/compound/1717-59-5
https://www.researchgate.net/publication/256755816_ChemInform_Abstract_The_Use_of_Methyl_22-Difluoro-2-fluorosulfonylacetate_as_the_Difluorocarbene_Source_to_Generate_an_in_situ_Source_of_Difluoromethylene_Triphenylphosphonium_Ylide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3829639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3829639/
https://spectrabase.com/spectrum/BsE6oDdRKk5
https://www.benchchem.com/product/b116668#synonyms-for-2-2-difluoro-2-fluorosulfonyl-acetic-acid
https://www.benchchem.com/product/b116668#synonyms-for-2-2-difluoro-2-fluorosulfonyl-acetic-acid
https://www.benchchem.com/product/b116668#synonyms-for-2-2-difluoro-2-fluorosulfonyl-acetic-acid
https://www.benchchem.com/product/b116668#synonyms-for-2-2-difluoro-2-fluorosulfonyl-acetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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